3-Hydroxy-N-[2-oxo-2-(2,5,6,7-tetrahydrotriazolo[4,5-b]pyridin-4-yl)ethyl]pyridine-2-carboxamide

• IUPAC Name: 3-hydroxy-N-[2-oxo-2-(2,5,6,7-tetrahydrotriazolo[4,5-b]pyridin-4-yl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C13H14N6O3/c20-9-4-1-5-14-11(9)13(22)15-7-10(21)19-6-2-3-8-12(19)17-18-16-8/h1,4-5,20H,2-3,6-7H2,(H,15,22)(H,16,17,18)
• InChI Key: XVWVHXDMGHTBON-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNN=C2N(C1)C(=O)CNC(=O)C3=C(C=CC=N3)O
• Molecular Formula: C13H14N6O3
• Molecular Weight: 302.29 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a triazolo ring, and an amide group. These groups are common in many pharmaceutical compounds and can contribute to a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the aromatic rings. The electron-donating hydroxy group and electron-withdrawing amide group could create interesting electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide and hydroxy groups could make it soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used as pharmaceuticals and their mechanisms of action often involve binding to specific receptors or enzymes in the body.

Future Directions

The future directions for this compound would likely involve further studies to determine its potential uses. This could include biological testing to determine its activity against various targets, as well as further chemical studies to optimize its properties.